2-Hydroxymethyl Rilpivirine
2-Hydroxymethyl Rilpivirine
Brand Name:
Vulcanchem
CAS No.:
1798429-64-7
VCID:
VC0033223
InChI:
InChI=1S/C22H18N6O/c1-15-11-17(3-2-9-23)12-18(14-29)21(15)27-20-8-10-25-22(28-20)26-19-6-4-16(13-24)5-7-19/h2-8,10-12,29H,14H2,1H3,(H2,25,26,27,28)/b3-2+
SMILES:
CC1=C(C(=CC(=C1)C=CC#N)CO)NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N
Molecular Formula:
C22H18N6O
Molecular Weight:
382.427
2-Hydroxymethyl Rilpivirine
CAS No.: 1798429-64-7
Reference Standards
VCID: VC0033223
Molecular Formula: C22H18N6O
Molecular Weight: 382.427
| CAS No. | 1798429-64-7 |
|---|---|
| Product Name | 2-Hydroxymethyl Rilpivirine |
| Molecular Formula | C22H18N6O |
| Molecular Weight | 382.427 |
| IUPAC Name | 4-[[4-[4-[(E)-2-cyanoethenyl]-2-(hydroxymethyl)-6-methylanilino]pyrimidin-2-yl]amino]benzonitrile |
| Standard InChI | InChI=1S/C22H18N6O/c1-15-11-17(3-2-9-23)12-18(14-29)21(15)27-20-8-10-25-22(28-20)26-19-6-4-16(13-24)5-7-19/h2-8,10-12,29H,14H2,1H3,(H2,25,26,27,28)/b3-2+ |
| Standard InChIKey | KRXOLCAKDTZFHM-NSCUHMNNSA-N |
| SMILES | CC1=C(C(=CC(=C1)C=CC#N)CO)NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N |
| Last Modified | Aug 20 2021 |
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